Cas no 1807154-95-5 (4-Bromo-2-fluoro-6-nitromandelic acid)

• Product Name: 4-Bromo-2-fluoro-6-nitromandelic acid
• CAS No: 1807154-95-5
• MF: C₈H₅BrFNO₅
• MW: 294.031405210495
• CID: 4942587
• Update Time: 2025-11-04

4-Bromo-2-fluoro-6-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-6-nitromandelic acid

• Inchi： 1S/C8H5BrFNO5/c9-3-1-4(10)6(7(12)8(13)14)5(2-3)11(15)16/h1-2,7,12H,(H,13,14)
• InChI Key： PJIMRZUQMBFLSR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)[N+](=O)[O-])C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 1.5
• Topological Polar Surface Area: 103

Additional information on 4-Bromo-2-fluoro-6-nitromandelic acid

Comprehensive Overview of 4-Bromo-2-fluoro-6-nitromandelic acid (CAS No. 1807154-95-5)

4-Bromo-2-fluoro-6-nitromandelic acid (CAS No. 1807154-95-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of nitromandelic acid derivatives, which are known for their versatile applications in synthetic chemistry. The presence of bromo, fluoro, and nitro functional groups in its molecular structure makes it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for halogenated nitromandelic acids has increased, driven by their role in the development of novel active pharmaceutical ingredients (APIs). Researchers are particularly interested in how the electron-withdrawing effects of the nitro group and the halogen atoms influence the compound's reactivity and stability. This has led to a surge in studies exploring its potential in drug discovery and material science.

One of the most frequently searched questions related to 4-Bromo-2-fluoro-6-nitromandelic acid is its synthetic pathway. The compound is typically synthesized through a multi-step process involving halogenation, nitration, and oxidation reactions. Its CAS No. 1807154-95-5 is often used as a unique identifier in chemical databases, making it easier for researchers to access its physicochemical properties and safety data.

The compound's solubility and stability under various conditions are also topics of interest. For instance, its solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol is critical for its application in high-throughput screening assays. Additionally, its thermal stability is a key consideration for industrial-scale production.

Another area of focus is the environmental impact of 4-Bromo-2-fluoro-6-nitromandelic acid. With growing awareness of green chemistry, researchers are investigating ways to minimize waste and improve the atom economy of its synthesis. This aligns with the broader trend of sustainable chemical manufacturing, which is a hot topic in both academic and industrial circles.

From a commercial perspective, the compound is often listed under its CAS No. 1807154-95-5 in chemical catalogs, where suppliers provide detailed specifications such as purity levels and packaging options. Its price and availability can fluctuate based on demand, making it essential for buyers to stay updated on market trends.

In summary, 4-Bromo-2-fluoro-6-nitromandelic acid (CAS No. 1807154-95-5) is a compound of significant scientific and industrial relevance. Its unique structural features and versatile applications make it a subject of ongoing research, particularly in the fields of pharmaceuticals and agrochemicals. As the chemical industry continues to evolve, this compound is likely to remain a key player in the development of innovative solutions.